Cas no 32736-64-4 (Disulfurous acid,ammonium salt (1:2))

• Product Name: Disulfurous acid,ammonium salt (1:2)
• CAS No: 32736-64-4
• Molecular Formula: O₅S₂-₂^.₂[H₄N+]
• Molecular Weight: 180.20392
• CID: 314997
• PubChem ID: 10219678

Disulfurous acid,ammonium salt (1:2) Properties

Names and Identifiers

• Disulfurous acid,ammonium salt (1:2)
• Ammonium metabisulfite
• Ammonium pyrosulfite((NH4)2S2O5)
• Ammoniumpyrosulfite (6CI,7CI)
• Diammonium disulfite
• Diammonium pyrosulfite
• Disulfurous acid, diammonium salt (9CI)
• Pyrosulfurousacid, diammonium salt (8CI)
• Ammonium pyrosulfite
• Disulfurous acid, diammonium salt
• (N H4)2 S2 O5
• Disulfurous acid, ammonium salt (1:2)
• 32736-64-4
• AMMONIUM PYROSULFITE ((NH4)2S2O5)
• Q27263355
• 61M4F0F60X
• UNII-61M4F0F60X
• PYROSULFUROUS ACID, DIAMMONIUM SALT
• DIAMMONIUM DISULFITE
• DIAMMONIUM PYROSULFITE

• InChIKey： PCAXGMRPPOMODZ-UHFFFAOYSA-N
• Inchi： InChI=1S/2H3N.H2O5S2/c;;1-6(2)7(3,4)5/h2*1H3;(H,1,2)(H,3,4,5)
• SMILES： [NH4+].[NH4+].O=S(S([O-])(=O)=O)[O-]

Computed Properties

• Exact Mass: 179.98746371g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 179.98746371g/mol
• Heavy Atom Count: 9
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 127Ų